molecular formula C19H19BrN2O2 B8491988 1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)-

1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)-

Cat. No. B8491988
M. Wt: 387.3 g/mol
InChI Key: SKMANSKZDGFVAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)- is a useful research compound. Its molecular formula is C19H19BrN2O2 and its molecular weight is 387.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1h-Indazole,6-bromo-5-(phenylmethoxy)-1-(tetrahydro-2h-pyran-2-yl)-

Molecular Formula

C19H19BrN2O2

Molecular Weight

387.3 g/mol

IUPAC Name

6-bromo-1-(oxan-2-yl)-5-phenylmethoxyindazole

InChI

InChI=1S/C19H19BrN2O2/c20-16-11-17-15(12-21-22(17)19-8-4-5-9-23-19)10-18(16)24-13-14-6-2-1-3-7-14/h1-3,6-7,10-12,19H,4-5,8-9,13H2

InChI Key

SKMANSKZDGFVAR-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)N2C3=CC(=C(C=C3C=N2)OCC4=CC=CC=C4)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(benzyloxy)-6-bromo-1H-indazole (5 g, 16.5 mmol) in THF (30 mL) and DCM (30 mL) is added 3,4-dihydro-2H-pyran (3 mL, 32.8 mmol) and methanesulfonic acid (1 mL, 15.3 mmol). After the reaction mixture is stirred at RT for 2 hours, EtOAc (50 mL) and saturated aqueous NaHCO3 are added. The organic phase is separated, dried over MgSO4, and concentrated. The residue is purified by silica gel column chromatography eluting with PE:EtOAc (4:1) to give the desired product (2.7 g, 42.2% yield). MS (m/z): 387.0 (M+H).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
42.2%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.